4-amino-2-fluoro-N-methoxy-N-methylbenzamide

• CAS No.: 859539-05-2
• Molecular Formula: C9H11FN2O2
• Molecular Weight: 198.19 g/mol
• IUPAC Name: 4-amino-2-fluoro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H11FN2O2/c1-12(14-2)9(13)7-4-3-6(11)5-8(7)10/h3-5H,11H2,1-2H3
• InChI Key: BIWAWMOGVMZWJH-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C(C=C(C=C1)N)F)OC

Description

4-amino-2-fluoro-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C9H11FN2O2 and its molecular weight is 198.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

15.2 g of ammonium chloride and 8 g of iron powder were added to a suspension of 10.84 g of 2-fluoro-N-methoxy-N-methylbenzamide in 60 ml of methanol and 30 ml of water, and the reaction liquid was heated under reflux for 3 hours. The reaction liquid was filtered through Celite, and the solvent was evaporated away under reduced pressure. The resulting residue was diluted with ethyl acetate, washed with water, and dried with anhydrous magnesium sulfate. The solvent was evaporated away under reduced pressure, and the resulting residue was purified through silica gel column chromatography (developing solvent: hexane/ethyl acetate=9/1 to 1/2 to obtain the entitled compound as a brown oily substance.

Synthesis routes and methods II

Procedure details